Cas no 905663-28-7 (3-bromo-N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylbenzamide)

• Product Name: 3-bromo-N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylbenzamide
• CAS No: 905663-28-7
• MF: C₁₇H₁₄BrFN₂O₂
• MW: 377.207666873932
• CID: 5762954
• PubChem ID: 16822281
• Update Time: 2025-06-14

3-bromo-N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]benzamide
• 3-bromo-N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)benzamide
• AKOS024658495
• AB00679409-01
• F2539-0867
• 905663-28-7
• Benzamide, 3-bromo-N-[1-(4-fluorophenyl)-5-oxo-3-pyrrolidinyl]-
• 3-bromo-N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylbenzamide

• Inchi： 1S/C17H14BrFN2O2/c18-12-3-1-2-11(8-12)17(23)20-14-9-16(22)21(10-14)15-6-4-13(19)5-7-15/h1-8,14H,9-10H2,(H,20,23)
• InChI Key： CKGQVOUOFAXDOQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NC1CC(N(C2C=CC(=CC=2)F)C1)=O)=O

Computed Properties

• Exact Mass: 376.02227g/mol
• Monoisotopic Mass: 376.02227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 611.9±55.0 °C(Predicted)
• pka: 13.26±0.20(Predicted)

Additional information on 3-bromo-N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylbenzamide

Comprehensive Overview of 3-bromo-N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylbenzamide (CAS No. 905663-28-7)

3-bromo-N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylbenzamide (CAS No. 905663-28-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidinone core and halogenated aromatic substituents, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural features, which include a bromobenzamide moiety and a fluorophenyl group, making it a versatile intermediate for synthesizing bioactive molecules.

The compound's CAS number 905663-28-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular structure combines a 5-oxopyrrolidin-3-yl scaffold with a 3-bromobenzamide side chain, offering opportunities for modifications to enhance pharmacokinetic properties. In recent years, the demand for fluorinated and brominated compounds has risen due to their roles in improving drug metabolism and binding affinity. This aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers optimize lead compounds for therapeutic efficacy.

One of the key areas of interest for 3-bromo-N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylbenzamide is its potential application in central nervous system (CNS) drug development. The pyrrolidinone moiety is a common motif in neuromodulators, and the inclusion of a fluorophenyl group may enhance blood-brain barrier permeability. This has led to increased searches for "CNS-active pyrrolidinone derivatives" and "fluorinated drug candidates" in scientific literature and patent databases. The compound's bromine atom also provides a handle for further functionalization, a feature highly valued in medicinal chemistry optimization.

From a synthetic chemistry perspective, CAS 905663-28-7 represents a valuable building block for heterocyclic chemistry. The 5-oxopyrrolidin-3-yl ring can undergo diverse transformations, such as N-alkylation or ring-opening reactions, to create libraries of derivatives. This adaptability is crucial for high-throughput screening campaigns in drug discovery. Recent publications have highlighted the compound's utility in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing current research hotspots in oncology and metabolic diseases.

In the context of green chemistry trends, researchers are investigating sustainable methods to synthesize 3-bromo-N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylbenzamide. Questions like "eco-friendly synthesis of halogenated pyrrolidinones" and "catalytic approaches to benzamide derivatives" reflect the industry's shift toward environmentally benign processes. The compound's fluorine and bromine atoms pose unique challenges in this regard, driving innovation in halogenation methodologies and atom-economical reactions.

Analytical characterization of 905663-28-7 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for reliable biological testing. The rise of AI-assisted molecular property prediction tools has also facilitated virtual screening of its derivatives, merging computational and experimental approaches in modern drug discovery workflows.

As the pharmaceutical industry continues to explore targeted therapies and precision medicine, compounds like 3-bromo-N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylbenzamide offer valuable starting points for innovation. Its structural complexity and functional group diversity align with current demands for polypharmacology agents capable of modulating multiple biological pathways. With ongoing research into its ADMET properties and therapeutic potential, this compound remains a subject of active investigation in academic and industrial laboratories worldwide.